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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B3028176 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

disposal of chemical waste is paramount. This document provides a comprehensive overview

of the recommended procedures for the proper disposal of 3,4-O-dimethylcedrusin,

emphasizing safety and regulatory adherence.

Important Disclaimer: A specific Safety Data Sheet (SDS) for 3,4-O-dimethylcedrusin is not

readily available in the public domain. The following guidance is synthesized from general

chemical safety principles and information on related compounds. It is crucial to consult your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols

and to comply with all local, state, and federal regulations. The toxicological properties of this

compound have not been fully investigated[1]. Therefore, it should be handled with the utmost

care, assuming it may be hazardous.

Summary of Key Information
The following table summarizes the known physical and chemical properties of 3,4-O-
dimethylcedrusin.
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Property Value Reference

Chemical Formula C21H26O6 [2]

Molecular Weight 374.4 g/mol [2][3]

CAS Number 166021-14-3 or 127179-41-3 [2][3][4]

Appearance Powder [3]

Purity ≥ 98% [3]

Known Hazards

May cause eye and skin

irritation. May cause

respiratory and digestive tract

irritation. The toxicological

properties have not been fully

investigated.

[1]

Detailed Protocol for Disposal of 3,4-O-
dimethylcedrusin Waste
This protocol outlines the step-by-step methodology for the safe handling and disposal of waste

containing 3,4-O-dimethylcedrusin.

Objective: To safely collect, segregate, and prepare 3,4-O-dimethylcedrusin waste for final

disposal by a certified hazardous waste contractor.

Materials:

Personal Protective Equipment (PPE): Safety goggles, laboratory coat, and appropriate

chemical-resistant gloves.

Designated, compatible hazardous waste containers for solid and non-halogenated liquid

waste[5][6].

Hazardous waste labels.

Fume hood.
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Tools for handling solid waste (e.g., spatula, brush).

Procedure:

Wear Appropriate PPE: Before handling any chemical waste, ensure you are wearing safety

goggles, a lab coat, and chemical-resistant gloves.

Work in a Ventilated Area: All waste handling and segregation should be performed inside a

certified fume hood to minimize the risk of inhalation[5].

Segregate Waste Streams:

Solid Waste: Collect all solid waste contaminated with 3,4-O-dimethylcedrusin, such as

unused compound, contaminated personal protective equipment (gloves, etc.), and

weighing papers, in a designated container for solid organic chemical waste[6]. Avoid

generating dust during transfer[1].

Liquid Waste:

Collect any solutions containing 3,4-O-dimethylcedrusin in a designated container for

non-halogenated organic solvent waste. Do not mix with halogenated solvent waste[6]

[7].

Rinsate from cleaning contaminated glassware should also be collected as hazardous

waste[5].

Container Management:

Ensure waste containers are made of a compatible material and have tightly fitting

caps[5].

Label each container clearly with "Hazardous Waste" and the full chemical name "3,4-O-
dimethylcedrusin". Also, list any other chemical constituents and their approximate

percentages[6].

Keep waste containers closed except when adding waste[5].
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Storage: Store sealed and labeled waste containers in a designated, well-ventilated, and

secure satellite accumulation area until they are collected by your institution's EHS

department or a licensed waste disposal company[1].

Request for Disposal: Follow your institution's specific procedures for requesting the removal

of hazardous waste.

Visual Guide to Disposal Procedures
The following diagrams illustrate key workflows and relationships in the proper disposal of 3,4-
O-dimethylcedrusin.
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Caption: Workflow for the disposal of 3,4-O-dimethylcedrusin waste.
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Caption: Logical relationship between entities in the chemical disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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